N-(2-methoxy-4-morpholinopyrimidin-5-yl)cinnamamide
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Overview
Description
N-(2-methoxy-4-morpholinopyrimidin-5-yl)cinnamamide is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.383. The purity is usually 95%.
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Scientific Research Applications
Antifungal and Insecticidal Activity
N-(2-methoxy-4-morpholinopyrimidin-5-yl)cinnamamide derivatives have been explored for their antifungal and insecticidal activities. A study reported the design, synthesis, and evaluation of novel cinnamamide derivatives, which showed certain fungicidal activities against plant pathogens and moderate nematicidal activities. Morpholine ring substitution in these compounds was found to potentially enhance fungicidal activity, suggesting the importance of structural modification for improved bioactivity Xiao et al., 2011.
Fungicidal Candidate with Immune Stimulation
Another research highlighted the discovery of novel isothiazole, 1,2,3-thiadiazole, and thiazole-based cinnamamide morpholine derivatives. These compounds demonstrated significant in vivo antifungal activities and were shown to stimulate plant innate immunity, acting both as fungicides and systemic acquired resistance inducers. Such dual-function compounds could offer a new approach to plant protection Chen et al., 2019.
Antimicrobial and Antioxidant Properties
Research into structurally related morpholine-containing cinnamamide derivatives revealed their potential as antimicrobial and antioxidant agents. Compounds from this class showed significant antibacterial, antifungal, and antioxidant activities, highlighting their potential in medicinal chemistry for developing new therapeutics Seelolla et al., 2014.
Anticancer Activity
The exploration of cinnamamide derivatives has extended into the anticancer domain as well. Studies on phosphatidylcholines containing cinnamic or 3-methoxycinnamic acids demonstrated significant antiproliferative activity against various human cancer cell lines. These findings suggest the potential of cinnamamide derivatives in cancer therapy, particularly for improving antiproliferative activity and selectivity towards cancer cells Czarnecka et al., 2018.
Safety and Hazards
Properties
IUPAC Name |
(E)-N-(2-methoxy-4-morpholin-4-ylpyrimidin-5-yl)-3-phenylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3/c1-24-18-19-13-15(17(21-18)22-9-11-25-12-10-22)20-16(23)8-7-14-5-3-2-4-6-14/h2-8,13H,9-12H2,1H3,(H,20,23)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGUUMMBYHFDDKP-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=N1)N2CCOCC2)NC(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=NC=C(C(=N1)N2CCOCC2)NC(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.